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Introduction: The Critical Role of PI3Kγ in
Neutrophil Migration
Neutrophils are the vanguard of the innate immune system, representing the first line of cellular

defense against invading pathogens.[1][2] Their ability to rapidly migrate from the bloodstream

to sites of inflammation is a hallmark of a functional immune response. This directed migration,

or chemotaxis, is orchestrated by a complex network of intracellular signaling pathways.[3]

Among the most critical regulators of this process is Phosphoinositide 3-kinase gamma

(PI3Kγ).[4][5]

PI3Kγ is a lipid kinase predominantly expressed in leukocytes.[6] Upon stimulation of G-protein

coupled receptors (GPCRs) by chemoattractants (e.g., chemokines like CXCL8 or bacterial

peptides like fMLP), PI3Kγ is activated.[7][8] It then catalyzes the phosphorylation of

phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the crucial second messenger

phosphatidylinositol-3,4,5-trisphosphate (PIP3).[6][9] PIP3 accumulates at the leading edge of

the neutrophil, acting as a molecular compass that establishes cell polarity and guides the
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assembly of the actin cytoskeleton, providing the protrusive force necessary for directional

movement.[7][8]

Given its central role, PI3Kγ has emerged as a key therapeutic target for a range of

inflammatory diseases characterized by excessive neutrophil infiltration.[10] Selective inhibitors

of PI3Kγ offer a powerful means to modulate aberrant immune responses. This application note

provides a detailed protocol for assessing the inhibitory potential of a selective PI3Kγ inhibitor,

AS-605240 (referred to herein as "PI3Kgamma inhibitor 1"), on human neutrophil chemotaxis

using a Boyden chamber (Transwell®) assay.

Mechanism of Inhibition: Disrupting the
Navigational Compass
AS-605240 is a potent, ATP-competitive inhibitor with high selectivity for the p110γ catalytic

subunit of PI3K.[6][11] It exhibits an IC50 of approximately 8 nM for PI3Kγ, with significantly

lower affinity for other Class I isoforms (PI3Kα, β, and δ).[12][13] By binding to the ATP-binding

pocket of PI3Kγ, AS-605240 directly prevents the generation of PIP3.[6] This blockade disrupts

the downstream signaling cascade, most notably the recruitment and activation of Akt (Protein

Kinase B), which is essential for relaying the chemotactic signal.[7][14][15] The ultimate effect

is a loss of directionality and a profound defect in the neutrophil's ability to migrate towards a

chemoattractant gradient.[7]
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Caption: PI3Kγ signaling pathway and point of inhibition.
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Experimental Protocol: Transwell Chemotaxis Assay
This protocol details a robust method for measuring neutrophil migration through a porous

membrane in response to a chemoattractant, and its inhibition by AS-605240. The Boyden

chamber, or Transwell® assay, is a widely accepted standard for this purpose.[16]

Materials and Reagents
Cells: Freshly isolated human neutrophils.

Inhibitor: AS-605240 (MedChemExpress, Selleck Chemicals, or equivalent).

Reagents for Neutrophil Isolation:

Anticoagulant (e.g., K3-EDTA or Sodium Heparin).[17]

Density gradient medium (e.g., Polymorphprep™ or Ficoll-Paque™ followed by dextran

sedimentation).[18][19]

Hanks' Balanced Salt Solution (HBSS), without Ca²⁺/Mg²⁺.[18]

Red Blood Cell (RBC) Lysis Buffer.

Assay Medium: RPMI 1640 + 0.5% Bovine Serum Albumin (BSA).

Chemoattractant: N-Formylmethionyl-leucyl-phenylalanine (fMLP) or Interleukin-8 (CXCL8).

Detection Reagent: Calcein-AM or a luminescent ATP-based viability reagent (e.g., CellTiter-

Glo®).

Equipment:

Transwell® inserts with 3.0 or 5.0 µm pores (e.g., Corning Costar®).[20]

24-well or 96-well companion plates.

Laminar flow hood.

Centrifuge.
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Hemocytometer or automated cell counter.

Fluorescence plate reader or luminometer.

Humidified incubator (37°C, 5% CO₂).

Step-by-Step Methodology
Step 1: Isolation of Human Neutrophils Causality Note: Neutrophils are terminally differentiated

and short-lived; therefore, it is crucial to use them within 2-4 hours of isolation to ensure

viability and responsiveness.[18] Density gradient centrifugation is a standard method that

separates neutrophils from mononuclear cells and red blood cells based on their differing

buoyant densities.[1][18]

Collect whole blood into tubes containing an anticoagulant.

Carefully layer the diluted blood over a density gradient medium in a centrifuge tube.[17][18]

Centrifuge at 400-500 x g for 30-35 minutes at room temperature with the brake off.[1][17]

This will separate the blood into distinct layers.

Aspirate and discard the upper layers (plasma, mononuclear cells).[18] Carefully collect the

neutrophil layer.

Perform RBC lysis according to the manufacturer's protocol to remove contaminating

erythrocytes.

Wash the purified neutrophils with HBSS (without Ca²⁺/Mg²⁺) and centrifuge at 350 x g for

10 minutes.[18]

Resuspend the neutrophil pellet in assay medium (RPMI + 0.5% BSA) and determine cell

concentration and viability (should be >95%). Adjust the final concentration to 2 x 10⁶

cells/mL.

Step 2: Assay Preparation

Prepare Chemoattractant: Prepare a stock solution of fMLP (e.g., 10 mM in DMSO) and

dilute it in assay medium to a working concentration. A final concentration of 10-100 nM in
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the lower chamber is typically effective.[21] An initial dose-response curve is recommended

to determine the optimal concentration (EC₅₀).

Prepare Inhibitor: Prepare a stock solution of AS-605240 (e.g., 10 mM in DMSO). Create a

serial dilution in assay medium to achieve final concentrations for testing (e.g., 0.1 nM to 1

µM).

Pre-incubation: In a separate tube, incubate the neutrophil suspension (2 x 10⁶ cells/mL)

with an equal volume of the desired inhibitor concentrations (or vehicle control, e.g., 0.1%

DMSO) for 30 minutes at 37°C.[22] This pre-treatment allows the inhibitor to engage its

target before the chemotactic challenge.

Step 3: Transwell Assay Setup

Add 600 µL (for 24-well plates) of assay medium containing the chemoattractant to the lower

wells of the companion plate.[16] For negative control wells (random migration), add assay

medium only.

Carefully place the Transwell® inserts into the wells, ensuring no air bubbles are trapped

underneath.

Add 100 µL of the pre-incubated neutrophil/inhibitor suspension (containing 1 x 10⁵ cells) to

the top of each Transwell® insert.[20]

Step 4: Incubation and Cell Quantification

Incubate the plate at 37°C in a 5% CO₂ humidified incubator for 60 to 90 minutes.[19] The

optimal time may vary and should be determined empirically.

After incubation, carefully remove the inserts. To maximize cell collection, some protocols

recommend gently scraping the bottom of the well.[19]

Quantify the number of migrated cells in the lower chamber.

Fluorescence Method: Add Calcein-AM to the lower wells, incubate as required, and read

the fluorescence (e.g., 485 nm excitation / 520 nm emission).
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Luminescence Method: Add an ATP-based reagent (e.g., CellTiter-Glo®), which lyses the

cells and generates a luminescent signal proportional to the ATP present, and thus the

number of viable cells. Read the luminescence on a plate reader.
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Caption: Experimental workflow for the neutrophil migration assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b1139335/docs?utm_src=pdf-body-img#application-note-quantifying-neutrophil-chemotaxis-inhibition-using-a-pi3k-selective-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis and Expected Results
The primary output is a measure of fluorescence or luminescence, which is directly proportional

to the number of migrated cells.

Subtract Background: Subtract the average signal from the negative control wells (random

migration) from all other wells.

Determine Maximum Migration: The signal from the chemoattractant-only wells (vehicle

control) represents 100% migration.

Calculate Percent Inhibition: For each inhibitor concentration, calculate the percent inhibition

using the following formula:

% Inhibition = ( 1 - [ (Signal_Inhibitor - Signal_Negative) / (Signal_Positive -

Signal_Negative) ] ) * 100

Determine IC₅₀: Plot the percent inhibition against the log of the inhibitor concentration. Use

a non-linear regression (sigmoidal dose-response) to calculate the IC₅₀ value, which is the

concentration of the inhibitor that produces 50% inhibition of migration.

Representative Data Table
Condition

[AS-605240]
(nM)

Mean Signal
(RLU)

% Migration % Inhibition

Negative Control

(Medium)
0 1,500 0% -

Positive Control

(fMLP)
0 (Vehicle) 25,500 100% 0%

fMLP + Inhibitor 1 22,800 88.8% 11.2%

fMLP + Inhibitor 10 14,000 52.1% 47.9%

fMLP + Inhibitor 100 4,200 11.3% 88.7%

fMLP + Inhibitor 1000 1,800 1.3% 98.7%
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Data are for illustrative purposes only.

Based on published data, AS-605240 is expected to inhibit neutrophil chemotaxis with an IC₅₀

value in the low-to-mid nanomolar range, consistent with its enzymatic potency against PI3Kγ.

[12][13]

Self-Validating System & Trustworthiness
To ensure the reliability and trustworthiness of the results, the following controls are essential:

Negative Control (Basal Migration): Wells containing neutrophils in the upper chamber and

only assay medium in the lower chamber. This measures random, non-directed migration

(chemokinesis). The signal should be significantly lower than the positive control.

Positive Control (Maximal Migration): Wells containing neutrophils in the upper chamber and

the optimal concentration of chemoattractant in the lower chamber. This establishes the

maximum response for calculating inhibition.

Vehicle Control: The positive control should be treated with the same concentration of

vehicle (e.g., DMSO) used for the highest concentration of the inhibitor. This ensures that the

solvent itself does not affect migration.

Cell Viability Control: It is critical to confirm that the inhibitor does not reduce the signal by

simply being cytotoxic. A parallel assay can be run where neutrophils are incubated with the

inhibitor for the same duration but without the transwell insert, and viability is measured. AS-

605240 is not expected to be cytotoxic at concentrations effective for migration inhibition.

By including these controls, the assay becomes a self-validating system, confirming that the

observed reduction in signal is due to specific inhibition of chemotaxis and not an artifact of

poor cell health, vehicle effects, or low basal migration.

References
Hirsch, E., Katanaev, V. L., Crouso, C., et al. (2000). Function of PI3Kgamma in thymocyte

development, T cell activation, and neutrophil migration. Science, 287(5455), 1049-1053.

Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.selleckchem.com/products/AS-605240.html
https://www.medchemexpress.com/AS-605240.html
https://science.sciencemag.org/content/287/5455/1049
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boxer, L. A., & Dang, P. M.-C. (2018). Neutrophil Isolation Protocol. Bio-protocol, 8(19),

e3036. Available at: [Link]

Puri, K. D., & Dogdas, B. (2005). The role of endothelial PI3Kgamma activity in neutrophil

trafficking. Blood, 106(1), 148-155. Available at: [Link]

Hsu, A. Y., Peng, Z., Luo, H., & Loison, F. (2021). Isolation of Human Neutrophils from Whole

Blood and Buffy Coats. Journal of Visualized Experiments, (175), e62837. Available at: [Link]

Li, Z., Jiang, H., Xie, W., et al. (2000). Neutrophils lacking phosphoinositide 3-kinase γ show

loss of directionality during N-formyl-Met-Leu-Phe-induced chemotaxis. Proceedings of the

National Academy of Sciences, 97(18), 9937-9942. Available at: [Link]

JoVE Science Education Database. (2008). Neutrophil Isolation Protocol. Journal of

Visualized Experiments. Available at: [Link]

Puri, K. D., & Williams, L. T. (2005). The role of endothelial PI3Kγ activity in neutrophil

trafficking. Blood, 106(1), 148-155. Available at: [Link]

Stephens, L., Milne, L., & Hawkins, P. (2002). Leukocytes navigate by compass: roles of

PI3Kγ and its lipid products. Trends in Cell Biology, 12(6), 283-290. Available at: [Link]

Tang, H., Wang, Y., Li, C., et al. (2011). A PLCβ/PI3Kγ-GSK3 signaling pathway regulates

cofilin phosphatase slingshot2 and neutrophil polarization and chemotaxis. Molecular Biology

of the Cell, 22(24), 4813-4825. Available at: [Link]

Tang, H., Wang, Y., Li, C., et al. (2011). A PLCβ/PI3Kγ-GSK3 signaling pathway regulates

cofilin phosphatase slingshot2 and neutrophil polarization and chemotaxis. PubMed, 22(24),

4813-4825. Available at: [Link]

Martin, K. J. S., Muessel, M. J., Pullar, C. E., et al. (2015). The Role of Phosphoinositide 3-

Kinases in Neutrophil Migration in 3D Collagen Gels. PLoS ONE, 10(3), e0119098. Available

at: [Link]

Hsu, A. Y., Peng, Z., Luo, H., & Loison, F. (2022). Isolation Of Human Neutrophils From

Whole Blood & Buffy Coats l Protocol Preview. YouTube. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6234543/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1895147/
https://www.jove.com/t/62837/isolation-of-human-neutrophils-from-whole-blood-and-buffy-coats
https://www.pnas.org/content/97/18/9937
https://www.jove.com/v/796/neutrophil-isolation-protocol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1895147/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2442436/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3237637/
https://pubmed.ncbi.nlm.nih.gov/22013206/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0119098
https://www.youtube.com/watch?v=M-N-oF2V8_c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charles River Laboratories. (n.d.). Neutrophil Chemotaxis Assay. Available at: [Link]

Liu, X., et al. (2023). AS-605240 Blunts Osteoporosis by Inhibition of Bone Resorption.

Journal of Inflammation Research, 16, 1785–1798. Available at: [Link]

Akadeum Life Sciences. (n.d.). Neutrophil Isolation: Human Neutrophil Isolation Protocols.

Available at: [Link]

Gkirtzimanaki, K., et al. (2018). Phosphoinositol 3-kinase-driven NET formation involves

different isoforms and signaling partners depending on the stimulus. Frontiers in

Immunology, 9, 2809. Available at: [Link]

Nuzzi, P. A., et al. (2007). Analysis of Neutrophil Chemotaxis. Methods in Molecular Biology,

370, 23-36. Available at: [Link]

iGEM. (2009). Bare Transwell assay with flow cytometry count for HL-60 chemotaxis.

Available at: [Link]

El-Benna, J., et al. (2022). Optimization of the Transwell® assay for the analysis of

neutrophil chemotaxis using flow cytometry to refine the clinical investigation of

immunodeficient patients. Annales de Biologie Clinique, 80(2), 159-166. Available at: [Link]

Springer Nature Experiments. (n.d.). Analysis of Neutrophil Polarization and Chemotaxis.

Available at: [Link]

Current Protocols. (2022). A Novel Image‐Based Approach for Analyzing Neutrophil

Chemotaxis Using a Boyden Chamber Assay. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Isolation of Human Neutrophils from Whole Blood and Buffy Coats [jove.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.criver.com/products-services/discovery-services/in-vitro-services/immunology-assays/neutrophil-chemotaxis-assay
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10151125/
https://www.akadeum.com/neutrophil-isolation-protocol/
https://www.frontiersin.org/articles/10.3389/fimmu.2018.02809/full
https://www.researchgate.net/publication/6504221_Analysis_of_Neutrophil_Chemotaxis
https://2009.igem.org/Team:UCSF-MacArthur-He/Protocols/ChemotaxisAssay
https://pubmed.ncbi.nlm.nih.gov/35373809/
https://experiments.springernature.com/articles/10.1007/978-1-59745-363-2_2
https://currentprotocols.onlinelibrary.wiley.com/doi/10.1002/cpz1.603
https://www.benchchem.com/product/b1139335?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jove.com/t/62837/isolation-of-human-neutrophils-from-whole-blood-and-buffy-coats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. akadeum.com [akadeum.com]

3. Analysis of Neutrophil Polarization and Chemotaxis | Springer Nature Experiments
[experiments.springernature.com]

4. Function of PI3Kgamma in thymocyte development, T cell activation, and neutrophil
migration - PubMed [pubmed.ncbi.nlm.nih.gov]

5. The role of endothelial PI3Kgamma activity in neutrophil trafficking - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. pnas.org [pnas.org]

8. Leukocytes navigate by compass: roles of PI3Kγ and its lipid products - PMC
[pmc.ncbi.nlm.nih.gov]

9. The role of endothelial PI3Kγ activity in neutrophil trafficking - PMC [pmc.ncbi.nlm.nih.gov]

10. AS-605240 Blunts Osteoporosis by Inhibition of Bone Resorption - PMC
[pmc.ncbi.nlm.nih.gov]

11. AS605240 (PI3-K gamma Inhibitor 1) - Echelon Biosciences [echelon-inc.com]

12. selleckchem.com [selleckchem.com]

13. medchemexpress.com [medchemexpress.com]

14. A PLCβ/PI3Kγ-GSK3 signaling pathway regulates cofilin phosphatase slingshot2 and
neutrophil polarization and chemotaxis - PMC [pmc.ncbi.nlm.nih.gov]

15. A PLCβ/PI3Kγ-GSK3 signaling pathway regulates cofilin phosphatase slingshot2 and
neutrophil polarization and chemotaxis - PubMed [pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. Video: Neutrophil Isolation Protocol [jove.com]

18. Neutrophil Isolation Protocol - PMC [pmc.ncbi.nlm.nih.gov]

19. Optimization of the Transwell® assay for the analysis of neutrophil chemotaxis using flow
cytometry to refine the clinical investigation of immunodeficient patients - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. static.igem.org [static.igem.org]

21. A Novel Image‐Based Approach for Analyzing Neutrophil Chemotaxis Using a Boyden
Chamber Assay - PMC [pmc.ncbi.nlm.nih.gov]

22. The Role of Phosphoinositide 3-Kinases in Neutrophil Migration in 3D Collagen Gels |
PLOS One [journals.plos.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.akadeum.com/types-of-cell-separation/granulocyte-isolation-from-whole-blood-types-of-granulocytes-and-granulocytes-function/neutrophil-isolation-what-is-a-neutrophil-and-how-to-perform-human-neutrophil-isolation/
https://experiments.springernature.com/articles/10.1007/978-1-59745-467-4_14
https://experiments.springernature.com/articles/10.1007/978-1-59745-467-4_14
https://pubmed.ncbi.nlm.nih.gov/10669416/
https://pubmed.ncbi.nlm.nih.gov/10669416/
https://pubmed.ncbi.nlm.nih.gov/15769890/
https://pubmed.ncbi.nlm.nih.gov/15769890/
https://pdf.benchchem.com/1683/The_Role_of_AS_605240_in_Signal_Transduction_Pathways_A_Technical_Guide.pdf
https://www.pnas.org/doi/full/10.1073/pnas.052010699
https://pmc.ncbi.nlm.nih.gov/articles/PMC2819116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2819116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1895128/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10150757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10150757/
https://www.echelon-inc.com/product/as605240-pi3-k-gamma-inhibitor-1/
https://www.selleckchem.com/products/AS-605240.html
https://www.medchemexpress.com/AS-605240.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3241930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3241930/
https://pubmed.ncbi.nlm.nih.gov/22172670/
https://pubmed.ncbi.nlm.nih.gov/22172670/
https://www.researchgate.net/publication/6405542_Analysis_of_Neutrophil_Chemotaxis
https://www.jove.com/v/745/neutrophil-isolation-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC3074468/
https://pubmed.ncbi.nlm.nih.gov/35390547/
https://pubmed.ncbi.nlm.nih.gov/35390547/
https://pubmed.ncbi.nlm.nih.gov/35390547/
https://static.igem.org/mediawiki/2009/c/cf/Transwell.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12628286/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12628286/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0116250
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0116250
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Quantifying Neutrophil Chemotaxis
Inhibition using a PI3Kγ-Selective Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139335/docs#application-note-quantifying-
neutrophil-chemotaxis-inhibition-using-a-pi3k-selective-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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